9-(4-chlorophenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 9-(4-chlorophenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C19H14ClN5O2/c1-10-3-2-4-11(9-10)17-22-14(16(21)26)15-18(24-17)25(19(27)23-15)13-7-5-12(20)6-8-13/h2-9H,1H3,(H2,21,26)(H,23,27)
• InChI Key: DUFRCPNLBMAGBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=C(C=C4)Cl)C(=O)N
• Molecular Formula: C19H14ClN5O2
• Molecular Weight: 379.8 g/mol

Description

9-(4-chlorophenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, also known as CC-5013 or Lenalidomide, is a small molecule drug that has been extensively studied for its potential therapeutic uses. Lenalidomide is a derivative of thalidomide, a drug originally developed as a sedative but later found to have anti-inflammatory and anti-angiogenic properties. Lenalidomide has been shown to have similar properties, as well as immunomodulatory effects, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Antiproliferative Activities

Research has demonstrated that derivatives of the purine core structure, similar to the one , exhibit potent antiproliferative activities against human cancer cell lines. A study by Zhao et al. (2018) developed 6-chloro-2-(propylthio)-8,9-dihydro-7H-purine-8-caboxamide derivatives, which showed significant antiproliferative activity and good selectivity between cancer and normal cells. One compound, in particular, demonstrated strong inhibition of colony formation and migration in A549 cells, potentially through apoptosis induction via the intrinsic pathway (Zhao et al., 2018).

Antimicrobial Properties

A series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides were synthesized and evaluated for in vitro antibacterial and antifungal activities against various pathogens. The study showed promising antimicrobial properties, with structures elucidated through spectral analysis (Desai, Dodiya, & Shihora, 2011).

Plant Growth Regulation

Research into purine derivatives has also explored their potential in agriculture, specifically as plant growth regulators. El-Bayouki et al. (2013) synthesized derivatives from reactions involving 5-amino-imidazole-4-carboxamide, leading to compounds with potential plant-growth regulating properties. The study included a screening for wheat plant growth regulation, indicating the versatility of these purine structures in scientific research beyond medical applications (El-Bayouki, Basyouni, & Tohamy, 2013).

Antioxidant and Anti-inflammatory Activities

Derivatives of the discussed compound have been synthesized and screened for antioxidant and anti-inflammatory activities. For example, acid chloride derivatives of 2-Amino-N-(3-chlorophenyl)-5, 6-dihydro-4H-cyclopenta[b]thiophen-3-carboxamide were tested in vitro and showed activities comparable to ibuprofen and ascorbic acid, respectively, highlighting their potential therapeutic applications (Kumar, Anupama, & Khan, 2008).